Cas no 27025-41-8 (Glutathione oxidized)

Glutathione oxidized (GSSG) is the dimeric form of glutathione, formed by the oxidation of two glutathione molecules linked via a disulfide bond. It plays a critical role in cellular redox balance, acting as a key regulator of oxidative stress and antioxidant defense mechanisms. GSSG is widely utilized in biochemical research, pharmaceutical applications, and as a reference standard in analytical assays. Its stability and well-characterized redox properties make it valuable for studying thiol-disulfide exchange reactions and enzymatic processes involving glutathione reductase. GSSG is also employed in cell culture systems to investigate oxidative stress responses and modulate intracellular glutathione levels. High-purity preparations ensure reliable experimental reproducibility.
Glutathione oxidized structure
Glutathione oxidized structure
Product Name:Glutathione oxidized
CAS No:27025-41-8
MF:C20H32N6O12S2
MW:612.63108253479
MDL:MFCD00063106
CID:53059
PubChem ID:24849044
Update Time:2026-01-20

Glutathione oxidized Chemical and Physical Properties

Names and Identifiers

    • Oxiglutatione
    • l(-)-Glutathione
    • Glutathione disulfide
    • glutathionedisulphide
    • glutathione-ssg
    • glutathonedisulfide
    • Glycine,L-.gamma.-glutamyl-L-cysteinyl-,2,2’-disulfide
    • glycine,l-gamma-glutamyl-l-cysteinyl-,(2,2’)-disulfide
    • l-oxidizedglutathione
    • N-(N-.gamma.-Glutamyl-cysteinyl)glycine-2,2-disulfide
    • n-(n-gamma-glutamyl-cysteinyl)glycine-(2,2)-disulfide
    • L-Glutathione (Oxidized)
    • L-Glutathione
    • Glutathione oxidized
    • L-Glutathione oxidized
    • Glutathione oxidized form
    • GLUTATHIONE(OXIDIZED)(RG)
    • GSSG
    • Glutathiol
    • Glutathiol,GSSG
    • GSH disulfide
    • GSSC
    • GSSG oxidized form
    • GSSG,Glutathiol
    • oxidized glutathione
    • oxigluthione
    • Oxyglutatione
    • Glutathione disulphide
    • Glutathone disulfide
    • Glutathione, oxidized
    • Bi(glutathion-S-yl)
    • Oxidized L-glutathione
    • L-Oxidized glutathione
    • Oxiglutatione [INN]
    • S,S'-Ethylenebis(glutathione)
    • Oxiglutationum [INN-Latin]
    • Oxiglutationa [INN-Spanish]
    • OXIDIZED GLUTATHIONE DISULFIDE
    • Glutathione-S-S-glutathione
    • Bis(
    • Glutathione oxidized;GSSG
    • oxidised glutathione
    • glutathione disulfide dianion
    • (−)-Glutathione,oxidized,98%
    • MDL: MFCD00063106
    • Inchi: 1S/C20H32N6O12S2/c21-9(19(35)36)1-3-13(27)25-11(17(33)23-5-15(29)30)7-39-40-8-12(18(34)24-6-16(31)32)26-14(28)4-2-10(22)20(37)38/h9-12H,1-8,21-22H2,(H,23,33)(H,24,34)(H,25,27)(H,26,28)(H,29,30)(H,31,32)(H,35,36)(H,37,38)
    • InChI Key: YPZRWBKMTBYPTK-UHFFFAOYSA-N
    • SMILES: NC(C(=O)O)CCC(NC(C(NCC(=O)O)=O)CSSCC(C(NCC(=O)O)=O)NC(CCC(C(=O)O)N)=O)=O

Computed Properties

  • Exact Mass: 612.15200
  • Monoisotopic Mass: 612.151962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 21
  • Complexity: 879
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: -9.1
  • Topological Polar Surface Area: 368

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.3688 (rough estimate)
  • Melting Point: 178-182 ºC
  • Boiling Point: 1196.5℃ at 760mmHg
  • Flash Point: 677.4±34.3 °C
  • Refractive Index: -105 ° (C=2, H2O)
  • Solubility: H2O: soluble
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 368.24000
  • LogP: -0.91260
  • Merck: 13,4488
  • pka: 2.12, 3.59, 8.75, 9.65(at 25℃)
  • Specific Rotation: -99 º (c=4, water)
  • Solubility: Soluble in water, insoluble in ethanol and ether

Glutathione oxidized Security Information

Glutathione oxidized Customs Data

  • HS CODE:29309090

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Glutathione oxidized Spectrogram

1H NMR Bruker D2O
1H NMR
GC-MS GC-EI-TOF
GC-MS

Additional information on Glutathione oxidized

Introduction to Glutathione oxidized (CAS No. 27025-41-8)

Glutathione oxidized, with the chemical compound identifier CAS No. 27025-41-8, is a significant molecule in the field of biochemistry and pharmacology. This compound, derived from the naturally occurring tripeptide glutathione, plays a crucial role in cellular redox biology. Its oxidized form is particularly studied for its involvement in various metabolic and detoxification processes, making it a subject of intense research interest.

The molecular structure of Glutathione oxidized (CAS No. 27025-41-8) consists of glutamic acid, cysteine, and glycine, with the cysteine residues being critical for its redox activity. The oxidation state of this compound is pivotal in its biological function, as it participates in the regeneration of glutathione, a vital antioxidant in living organisms. This dynamic redox cycling is essential for maintaining cellular homeostasis and protecting against oxidative stress.

Recent advancements in biochemical research have highlighted the importance of Glutathione oxidized (CAS No. 27025-41-8) in therapeutic applications. Studies have demonstrated its potential role in modulating immune responses and protecting against oxidative damage caused by reactive oxygen species (ROS). The compound's ability to facilitate the regeneration of reduced glutathione makes it a promising candidate for developing novel therapeutic strategies against various oxidative-related diseases.

In clinical trials, Glutathione oxidized (CAS No. 27025-41-8) has been investigated for its efficacy in reducing oxidative stress in conditions such as liver disease, neurodegenerative disorders, and inflammatory diseases. The compound's mechanism of action involves enhancing the intracellular levels of reduced glutathione, which helps in neutralizing ROS and preventing cellular damage. This has led to its exploration as a potential therapeutic agent in conjunction with existing treatments.

The synthesis and characterization of Glutathione oxidized (CAS No. 27025-41-8) have been refined through modern chemical techniques, ensuring high purity and stability for research and clinical applications. Researchers have developed efficient methods for its production, allowing for scalable synthesis that meets the demands of both academic and industrial settings. These advancements have facilitated further exploration into its biological activities and potential therapeutic uses.

One of the most compelling aspects of Glutathione oxidized (CAS No. 27025-41-8) is its dual role in cellular metabolism. As an oxidized form, it can be reduced back to reduced glutathione, which is then available to scavenge ROS. This redox cycling is essential for maintaining the balance between oxidation and reduction in cells, ensuring optimal cellular function. Understanding this process has opened new avenues for developing targeted therapies that leverage the compound's unique properties.

The pharmacokinetics of Glutathione oxidized (CAS No. 27025-41-8) have been extensively studied to optimize its delivery and efficacy. Research has shown that the compound can be administered orally or intravenously, depending on the desired therapeutic outcome. Its bioavailability and distribution within the body are critical factors that determine its effectiveness in treating oxidative-related disorders. By understanding these pharmacokinetic properties, researchers can develop more effective formulations and dosing regimens.

Future research on Glutathione oxidized (CAS No. 27025-41-8) is likely to focus on elucidating its role in complex biological systems and developing novel derivatives with enhanced therapeutic potential. The compound's ability to modulate redox balance makes it a valuable tool for studying various disease mechanisms and developing targeted interventions. As our understanding of cellular redox biology continues to grow, so too will the applications of Glutathione oxidized (CAS No. 27025-41-8) in medicine and biotechnology.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:27025-41-8)L-Glutathioneoxidized
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